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Abstract

3-Indoleglyoxylic acid (IGA), a derivative of indole, stands as a pivotal molecule in
contemporary scientific research. Its versatile chemical structure, featuring an indole ring linked
to a glyoxylic acid group, enables its participation in a wide array of biochemical processes and
synthetic organic reactions.[1] This guide provides an in-depth exploration of the multifaceted
applications of IGA, moving beyond a simple catalog of uses to explain the underlying chemical
and biological principles that make it an indispensable tool. We will delve into its crucial role in
plant physiology as an auxin analog, its position as a key intermediate in microbial tryptophan
metabolism, its function as a versatile scaffold for the synthesis of novel therapeutic agents,
and its utility as an analytical standard. This document is designed to serve as a technical
resource, complete with detailed experimental protocols and data, to empower researchers in
leveraging the full potential of this remarkable compound.

Core Physicochemical Properties of 3-
Indoleglyoxylic Acid

A thorough understanding of a compound's properties is foundational to its effective application
in research. 3-Indoleglyoxylic acid is typically a yellow to off-white crystalline solid, sparingly
soluble in water.[1][2] Its reactivity is centered around the carboxylic acid and ketone
functionalities, as well as the indole ring system itself.
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Property Value Source

2-(1H-indol-3-yl)-2-oxoacetic

IUPAC Name acid [3]
CAS Number 1477-49-2 [1][4]
Molecular Formula C10H7NO3 [31[4]
Molecular Weight 189.17 g/mol [3114]
Appearance Yellow sollid / Light yellow to ne
yellow solid
Melting Point 217 °C (decomposes) [6]
Storage Temperature 0-8 °C [4]
Purity (Typical) 2 96% (HPLC) [4]
Topological Polar Surface Area  70.2 A2 [1]
Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor
ydrog p 3 1]
Count

Application in Plant Science and Agriculture: An
Auxin Analog

One of the most well-established roles for IGA in research is in the field of plant biology,
primarily due to its structural similarity to Indole-3-acetic acid (IAA), the most common and
physiologically active auxin in plants.[7][8][9]

Mechanism of Action: Mimicking Auxin

Auxins are critical phytohormones that regulate nearly all aspects of plant growth and
development, including cell elongation, root formation, and tropic responses.[7][10][11] IGA is
widely used as a plant growth regulator because it functions as an auxin analog.[1] Its
molecular structure allows it to interact with auxin signaling pathways, influencing physiological
processes in a manner similar to endogenous IAA. This makes it a valuable tool for
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researchers studying auxin-mediated development and for agricultural applications aimed at
enhancing crop resilience and yield, such as promoting root development and overall plant
vigor.[1][4][12]

A Node in Auxin Biosynthesis Research

While not a direct intermediate in the primary plant-based tryptophan-dependent IAA
biosynthesis pathways, the study of related indole compounds like IGA is crucial for
understanding the metabolic networks surrounding auxin production.[13][14] Bacteria, for
instance, can metabolize tryptophan through various routes, some of which produce indole
derivatives that influence plant physiology.[8][15] Understanding how compounds like IGA are
formed and how they interact with plant systems provides a more complete picture of plant-
microbe interactions and the chemical ecology of the rhizosphere.[16]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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